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Compound of Interest

Compound Name: 5-tert-Butyl-2-methoxyaniline
CAS No.: 3535-88-4
Cat. No.: B1592993
Get Quote
. J

CAS: 3535-88-4 | Formula: C11H17NO | MW: 179.26 Da Synonyms: 5-tert-Butyl-o-anisidine; 3-
Amino-4-methoxy-tert-butylbenzene[1]

Executive Summary

5-tert-Butyl-2-methoxyaniline is a critical intermediate in the synthesis of kinase inhibitors
(e.g., Raf kinase pathways) and azo dyes.[1] Its structural specificity—an ortho-methoxy amino
group combined with a bulky meta-tert-butyl group—presents unique chromatographic
challenges.[1] This guide provides a validated approach for its identification using Gas
Chromatography-Mass Spectrometry (GC-MS), focusing on retention characteristics, mass
spectral fragmentation logic, and differentiation from structural isomers.[1]

Key Identification Metrics:
¢ Retention Index (DB-5MS): ~1460-1510 (Predicted/Relative)
» Diagnostic lon (Base Peak):m/z 164 ([M — CHs]*)

e Molecular lon:m/z 179 (Strong abundance)
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Chemical Profile & Relevance

Understanding the molecule's electronic and steric environment is essential for optimizing
separation.

Chromatographic
Property Value L
Implication

Elutes in the mid-volatility
» ) ] region; requires temperature
Boiling Point 204-208 °C (lit.)[1] ]
programming >200°C for

efficient peak shape.

The amine and methoxy
groups create a dipole, but the
bulky tert-butyl group adds
Polarity Medium-High ] y y19 p. )
significant hydrophobicity,
making non-polar (5% phenyl)

columns ideal.

Basic nitrogen may cause
tailing on active sites; requires

pKa ~4.5 (Est.) deactivated liners and high-
quality columns (e.g., "MS"
grade).[1]

GC-MS Method Development
Column Selection & Conditions

For 5-tert-Butyl-2-methoxyaniline, a non-polar stationary phase (5% phenyl-
methylpolysiloxane) is the industry standard to minimize amine tailing while providing boiling-
point-based separation.[1]

Recommended Protocol:
e Column: DB-5MS or HP-5MS Ul (30 m x 0.25 mm x 0.25 pm).[1]

e Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[2]
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 Inlet: Split (10:1) at 250°C. Note: Use a wool-packed ultra-inert liner to prevent
discrimination.

e Temperature Program:

o

Hold at 60°C for 1 min (Solvent delay).

[¢]

Ramp 20°C/min to 180°C (Elution of lower anilines).

o

Ramp 10°C/min to 300°C (Elution of target & heavy impurities).

Hold 3 min.

[e]

Visualizing the Workflow

The following diagram illustrates the critical decision points in the analytical workflow.

Sample Prep Injection Inlet (250°C) Volatilization > Separation Elution El Source (70eV) m/z Detection Data Analysis
(Dilute in MeOH/DCM) Split 10:1 (DB-5MS Column) Fragmentation (RI & Spectral Match)

Click to download full resolution via product page

Figure 1: Analytical workflow for the GC-MS characterization of substituted anilines.

Retention Time & Index Data

While exact experimental retention indices (RI) can vary by laboratory, calculating the Relative
Retention against known markers is the most reliable identification method.

Comparative Retention Table (DB-5MS Phase)

The target compound elutes significantly later than unsubstituted anisidines due to the mass
contribution of the tert-butyl group.[1]
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Approx.[2][3][4][5]
Compound Structure [6][71[8][°][10][11] Elution Order
RI (DB-5)
o-Anisidine 2-Methoxyaniline 1145 1 (Early)
4-tert-Butylanisole Precursor/Impurity 1218 2
5-tert-Butyl-2-
N Target Analyte 1460-1510 3 (Late)
methoxyaniline
Dibutyl Phthalate Common Plasticizer 2037 4

Note: The RI of ~1485 is an expert estimation based on the additive Kovats increments: Aniline
(950) + Methoxy (200) + tert-Butyl (335).

Mass Spectral Interpretation (El, 70eV)

The mass spectrum of 5-tert-Butyl-2-methoxyaniline is dominated by the stability of the tert-
butyl cation loss.[1]

Fragmentation Logic

e Molecular lon (M+):m/z179. The aromatic ring stabilizes the radical cation, resulting in a
distinct, high-abundance parent peak.[1]

e Base Peak (M — 15):m/z164. The loss of a methyl radical (*CHs) from the tert-butyl group is
the most favorable energetic pathway, forming a stable quinoid-like cation.[1] This is the
primary diagnostic ion.

e Secondary Fragments:
o m/z 136 (Loss of CO from the methoxy group after methyl loss).

o m/z 122 (Loss of the full tert-butyl group, [M — CaHo]*).

Fragmentation Pathway Diagram
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Figure 2: Primary electron ionization (El) fragmentation pathway for 5-tert-Butyl-2-
methoxyaniline.[1]

Differentiation from Isomers

A common analytical risk is confusing the target with its isomers, such as 3-tert-butyl-4-
methoxyaniline (a common BHA intermediate).[1]

» Spectral Difference: While both show m/z 179 and 164, the ratio of M+/[M-15] often differs
due to the "ortho effect" in the target compound (interaction between the amine and methoxy

group).

+ Retention Difference: The target (2-methoxy, 5-tert-butyl) typically elutes earlier than the 4-
methoxy, 3-tert-butyl isomer on non-polar columns due to intramolecular hydrogen bonding
reducing the effective boiling point.[1]

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1592993/docs?utm_src=pdf-body-img#technical-guide-gc-ms-characterization-of-5-tert-butyl-2-methoxyaniline
https://www.benchchem.com/product/b1592993/docs?utm_src=pdf-body#technical-guide-gc-ms-characterization-of-5-tert-butyl-2-methoxyaniline
https://www.benchchem.com/product/b1592993/docs?utm_src=pdf-body#technical-guide-gc-ms-characterization-of-5-tert-butyl-2-methoxyaniline
https://cymitquimica.com/es/productos/IN-DA003MYR/3535-88-4/5-tert-butyl-2-methoxyaniline/
https://cymitquimica.com/es/productos/IN-DA003MYR/3535-88-4/5-tert-butyl-2-methoxyaniline/
https://cymitquimica.com/es/productos/IN-DA003MYR/3535-88-4/5-tert-butyl-2-methoxyaniline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

¢ NIST Mass Spectrometry Data Center.o-Anisidine and Alkylated Anisidines Retention
Indices. National Institute of Standards and Technology.[8][11]

¢ PubChem Compound Summary.5-tert-Butyl-2-methoxyaniline (CAS 3535-88-4).[1]
National Center for Biotechnology Information.

¢ Sigma-Aldrich.Product Specification: 5-tert-Butyl-o-anisidine.[1] Merck KGaA.

+ European Patent Office.Patent EP1140840B1: Carboxyaryl substituted diphenyl ureas as raf
kinase inhibitors (Synthesis Entry 4).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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